![molecular formula C25H26N2O4 B290655 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide](/img/structure/B290655.png)
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide
Overview
Description
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide, also known as EMA401, is a novel drug candidate that has been developed for the treatment of chronic pain. This drug works by blocking a specific protein called the angiotensin II type 2 receptor (AT2R), which is involved in the transmission of pain signals in the body. EMA401 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for its efficacy and safety in treating chronic pain.
Mechanism of Action
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide works by blocking the AT2R protein, which is involved in the transmission of pain signals in the body. By inhibiting the activity of this protein, 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide reduces the sensitivity of pain receptors and decreases the transmission of pain signals to the brain. This mechanism of action is different from traditional pain medications, which often work by blocking the activity of opioid receptors in the brain.
Biochemical and Physiological Effects
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide has been shown to have several biochemical and physiological effects in preclinical studies. These effects include a reduction in the release of pro-inflammatory cytokines, a decrease in the activation of glial cells, and an increase in the production of endogenous opioids. These effects suggest that 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide may have a broader therapeutic profile than traditional pain medications, and may be effective in treating a variety of chronic pain conditions.
Advantages and Limitations for Lab Experiments
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide has several advantages for use in laboratory experiments. It has a favorable safety profile and has been shown to be effective in reducing pain behavior in animal models. However, 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide is a proprietary drug candidate, and the exact details of its synthesis and mechanism of action are not publicly available. This can make it difficult for researchers to replicate preclinical studies and to fully understand the drug's effects on the body.
Future Directions
There are several future directions for research on 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide. One area of research is the evaluation of 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide in clinical trials for the treatment of chronic pain in humans. Another area of research is the investigation of 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide's effects on other pain-related conditions, such as migraine headaches and fibromyalgia. Additionally, researchers may explore the potential use of 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide in combination with other pain medications to enhance its efficacy and reduce side effects. Finally, researchers may investigate the potential use of 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide as a treatment for other conditions, such as hypertension and cardiovascular disease, which are also associated with the AT2R protein.
Synthesis Methods
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide can be synthesized through a multi-step process that involves the reaction of several chemical compounds. The synthesis method involves the use of various reagents and solvents, and requires specialized equipment and expertise. The exact details of the synthesis method are proprietary information and are not publicly available.
Scientific Research Applications
2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. These studies have shown that 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide is effective in reducing pain behavior and improving quality of life in animal models. 2-ethoxy-N-{5-[(2-ethoxybenzoyl)amino]-2-methylphenyl}benzamide has also been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.
properties
Molecular Formula |
C25H26N2O4 |
|---|---|
Molecular Weight |
418.5 g/mol |
IUPAC Name |
2-ethoxy-N-[3-[(2-ethoxybenzoyl)amino]-4-methylphenyl]benzamide |
InChI |
InChI=1S/C25H26N2O4/c1-4-30-22-12-8-6-10-19(22)24(28)26-18-15-14-17(3)21(16-18)27-25(29)20-11-7-9-13-23(20)31-5-2/h6-16H,4-5H2,1-3H3,(H,26,28)(H,27,29) |
InChI Key |
SMOWDVXBWLBIRT-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C)NC(=O)C3=CC=CC=C3OCC |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C)NC(=O)C3=CC=CC=C3OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
